Cas no 2406-29-3 (1,3-Cyclohexanedione, 2-ethyl-5,5-dimethyl-)
2406-29-3 structure
Product Name:1,3-Cyclohexanedione, 2-ethyl-5,5-dimethyl-
CAS No:2406-29-3
MF:C10H16O2
MW:168.232843399048
CID:1416404
PubChem ID:11275236
Update Time:2025-04-20
1,3-Cyclohexanedione, 2-ethyl-5,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione, 2-ethyl-5,5-dimethyl-
- 2-ethyl-5,5-dimethylcyclohexane-1,3-dione
- 2406-29-3
- DTXSID60460808
- SCHEMBL5612700
-
- Inchi: 1S/C10H16O2/c1-4-7-8(11)5-10(2,3)6-9(7)12/h7H,4-6H2,1-3H3
- InChI Key: GOSMSPNTUUZKBY-UHFFFAOYSA-N
- SMILES: O=C1C(CC)C(CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,3-Cyclohexanedione, 2-ethyl-5,5-dimethyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2406-29-3 (1,3-Cyclohexanedione, 2-ethyl-5,5-dimethyl-) Related Products
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- 7307-04-2(5,5-Dimethylhexane-2,4-dione)
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